molecular formula C22H23NO3 B14596556 4-(2-Cyanoethyl)phenyl 3-(4-butoxyphenyl)prop-2-enoate CAS No. 60627-40-9

4-(2-Cyanoethyl)phenyl 3-(4-butoxyphenyl)prop-2-enoate

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CAS No.: 60627-40-9
M. Wt: 349.4 g/mol
InChI Key: NNCZZTKXORCEAN-UHFFFAOYSA-N
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Description

4-(2-Cyanoethyl)phenyl 3-(4-butoxyphenyl)prop-2-enoate is an organic compound with a complex structure that includes cyano, phenyl, and butoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-Cyanoethyl)phenyl 3-(4-butoxyphenyl)prop-2-enoate typically involves multi-step organic reactions. One common method includes the reaction of

Properties

CAS No.

60627-40-9

Molecular Formula

C22H23NO3

Molecular Weight

349.4 g/mol

IUPAC Name

[4-(2-cyanoethyl)phenyl] 3-(4-butoxyphenyl)prop-2-enoate

InChI

InChI=1S/C22H23NO3/c1-2-3-17-25-20-11-6-19(7-12-20)10-15-22(24)26-21-13-8-18(9-14-21)5-4-16-23/h6-15H,2-5,17H2,1H3

InChI Key

NNCZZTKXORCEAN-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)CCC#N

Origin of Product

United States

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